Cas no 1565115-49-2 (4-(azetidin-3-yloxy)-3-bromopyridine)

4-(Azetidin-3-yloxy)-3-bromopyridine is a heterocyclic compound featuring a pyridine core substituted with a bromine atom at the 3-position and an azetidin-3-yloxy moiety at the 4-position. This structure combines the electron-rich characteristics of the pyridine ring with the constrained geometry of the azetidine group, making it a valuable intermediate in medicinal chemistry and drug discovery. The bromine substituent enhances reactivity for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling diverse derivatization. The azetidine ring contributes to improved metabolic stability and bioavailability in pharmaceutical applications. Its unique scaffold is particularly useful in designing kinase inhibitors and other bioactive molecules targeting neurological or oncological pathways. The compound's balanced lipophilicity and steric profile make it suitable for optimizing drug-like properties in lead optimization studies.

4-(azetidin-3-yloxy)-3-bromopyridine structure

1565115-49-2 structure

Product Name:4-(azetidin-3-yloxy)-3-bromopyridine

CAS No:1565115-49-2

MF:C₈H₉BrN₂O

MW:229.073860883713

CID:6576790

PubChem ID:104779234

Update Time:2025-07-02

4-(azetidin-3-yloxy)-3-bromopyridine Chemical and Physical Properties

Names and Identifiers

- 4-(azetidin-3-yloxy)-3-bromopyridine
- Pyridine, 4-(3-azetidinyloxy)-3-bromo-
- Inchi： 1S/C8H9BrN2O/c9-7-5-10-2-1-8(7)12-6-3-11-4-6/h1-2,5-6,11H,3-4H2
- InChI Key： WBURVWGUFXZKOF-UHFFFAOYSA-N
- SMILES： C1=NC=CC(OC2CNC2)=C1Br

Experimental Properties

Density: 1.569±0.06 g/cm3(Predicted)
Boiling Point: 306.3±42.0 °C(Predicted)
pka: 8.37±0.40(Predicted)

4-(azetidin-3-yloxy)-3-bromopyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1913848-0.05g	4-(azetidin-3-yloxy)-3-bromopyridine	1565115-49-2	0.05g	$647.0	2023-09-17
Enamine	EN300-1913848-0.1g	4-(azetidin-3-yloxy)-3-bromopyridine	1565115-49-2	0.1g	$678.0	2023-09-17
Enamine	EN300-1913848-0.25g	4-(azetidin-3-yloxy)-3-bromopyridine	1565115-49-2	0.25g	$708.0	2023-09-17
Enamine	EN300-1913848-0.5g	4-(azetidin-3-yloxy)-3-bromopyridine	1565115-49-2	0.5g	$739.0	2023-09-17
Enamine	EN300-1913848-1g	4-(azetidin-3-yloxy)-3-bromopyridine	1565115-49-2	1g	$770.0	2023-09-17
Enamine	EN300-1913848-2.5g	4-(azetidin-3-yloxy)-3-bromopyridine	1565115-49-2	2.5g	$1509.0	2023-09-17
Enamine	EN300-1913848-5g	4-(azetidin-3-yloxy)-3-bromopyridine	1565115-49-2	5g	$2235.0	2023-09-17
Enamine	EN300-1913848-10g	4-(azetidin-3-yloxy)-3-bromopyridine	1565115-49-2	10g	$3315.0	2023-09-17
Enamine	EN300-1913848-1.0g	4-(azetidin-3-yloxy)-3-bromopyridine	1565115-49-2	1g	$0.0	2023-06-07